Cas no 2229540-57-0 (1-(3-bromopropyl)cyclopropylbenzene)

• Product Name: 1-(3-bromopropyl)cyclopropylbenzene
• CAS No: 2229540-57-0
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• CID: 6310535
• PubChem ID: 165677958
• Update Time: 2025-08-04

1-(3-bromopropyl)cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)cyclopropylbenzene
• 2229540-57-0
• EN300-1861394
• [1-(3-bromopropyl)cyclopropyl]benzene

• Inchi： 1S/C12H15Br/c13-10-4-7-12(8-9-12)11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
• InChI Key： TTYFUCSADKLKGI-UHFFFAOYSA-N
• SMILES： BrCCCC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 238.03571g/mol
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromopropyl)cyclopropylbenzene

Comprehensive Overview of 1-(3-bromopropyl)cyclopropylbenzene (CAS 2229540-57-0): Properties, Applications, and Industry Insights

1-(3-bromopropyl)cyclopropylbenzene (CAS 2229540-57-0) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science due to its unique cyclopropylbenzene backbone and bromopropyl functional group. This compound's molecular structure, characterized by a cyclopropane ring fused to a benzene core with a 3-bromopropyl side chain, offers versatile reactivity for cross-coupling reactions, making it valuable in synthetic chemistry. Researchers frequently search for "brominated aromatic compounds" or "cyclopropyl derivatives in drug synthesis," reflecting its relevance in modern organic methodologies.

The compound's physicochemical properties include a molecular weight of 253.15 g/mol and a bromine atom that facilitates nucleophilic substitutions, a feature often queried as "how to functionalize bromopropyl groups." Its stability under inert conditions and solubility in common organic solvents like dichloromethane or THF are critical for laboratory applications. Recent trends highlight interest in "sustainable bromination techniques" and "green chemistry alternatives," aligning with industry demands for eco-friendly synthesis routes. Notably, 1-(3-bromopropyl)cyclopropylbenzene serves as a precursor for biaryl coupling reactions, a topic trending in publications on C-C bond formation.

In pharmaceuticals, this compound's cyclopropyl motif is explored for bioactive molecule design, addressing popular queries like "role of cyclopropane in medicinal chemistry." Its potential in creating kinase inhibitors or allosteric modulators is under investigation, coinciding with rising searches for "small-molecule drug scaffolds." Additionally, material scientists leverage its aromatic rigidity for polymeric materials, responding to queries on "high-performance polymer monomers." Analytical techniques such as HPLC purity analysis and NMR characterization are essential for quality control, topics frequently searched alongside the CAS number.

Market insights reveal growing demand for halogenated intermediates like CAS 2229540-57-0, driven by advancements in catalysis and flow chemistry. Users often seek "suppliers of brominated cyclopropyl compounds" or "scalable synthesis protocols," emphasizing the need for reliable sourcing. Regulatory compliance with REACH and FDA guidelines for intermediates is another hotspot, as evidenced by search trends. Storage recommendations (e.g., under nitrogen at -20°C) and handling precautions are frequently queried, underscoring operational safety concerns.

Future applications may include agrochemicals or electronic materials, areas where "bromine-containing building blocks" are increasingly relevant. The compound's role in click chemistry and metal-organic frameworks (MOFs) aligns with nanotechnology trends, a rapidly growing search category. Collaborative research between academia and industry could unlock novel uses, addressing queries like "emerging uses of cyclopropylbenzene derivatives."